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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vivo administration of

HQL-79 in mouse models, with a focus on protocols for allergic airway inflammation. HQL-79 is

a potent and selective inhibitor of hematopoietic prostaglandin D synthase (H-PGDS), a key

enzyme in the production of prostaglandin D2 (PGD2), a mediator of allergic and inflammatory

responses.[1][2]

Mechanism of Action
HQL-79 acts by selectively inhibiting the enzymatic activity of H-PGDS. This inhibition prevents

the conversion of prostaglandin H2 (PGH2) to PGD2, thereby reducing the levels of this pro-

inflammatory mediator.[1][3] This targeted action makes HQL-79 a valuable tool for studying

the role of PGD2 in various pathological conditions.

Signaling Pathway
The mechanism of action of HQL-79 involves the direct inhibition of the H-PGDS enzyme within

the arachidonic acid cascade.
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Day 0: Sensitization
(i.p. injection of OVA/Alum)

Day 7: Booster
(i.p. injection of OVA/Alum)

Day 14-20: Daily OVA Challenge
(Intranasal or Aerosol)

Daily Oral Administration of
HQL-79 (30 mg/kg) or Vehicle

Day 21: Euthanasia and Sample Collection
(BALF, Lung Tissue, Serum)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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